Cas no 1206991-54-9 (N-benzyl-4-[2-({[(2,4-difluorophenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide)

• Product Name: N-benzyl-4-[2-({[(2,4-difluorophenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide
• CAS No: 1206991-54-9
• MF: C₂₅H₂₀F₂N₄O₂S
• MW: 478.513710975647
• CID: 5390913
• Update Time: 2025-08-04

N-benzyl-4-[2-({[(2,4-difluorophenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-4-[2-[2-(2,4-difluoroanilino)-2-oxoethyl]sulfanylimidazol-1-yl]benzamide
• N-benzyl-4-[2-({[(2,4-difluorophenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide

• Inchi： 1S/C25H20F2N4O2S/c26-19-8-11-22(21(27)14-19)30-23(32)16-34-25-28-12-13-31(25)20-9-6-18(7-10-20)24(33)29-15-17-4-2-1-3-5-17/h1-14H,15-16H2,(H,29,33)(H,30,32)
• InChI Key： LWGGHSYQMWDUAD-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1)(=O)C1=CC=C(N2C(SCC(NC3=CC=C(F)C=C3F)=O)=NC=C2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-benzyl-4-[2-({[(2,4-difluorophenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide

N-Benzyl-4-[2-({[(2,4-Difluorophenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide: A Comprehensive Overview

N-Benzyl-4-[2-({[(2,4-difluorophenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide, with CAS No. 1206991-54-9, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a benzamide moiety, an imidazole ring, and a sulfanyl group linked to a difluorophenyl carbamoyl methyl group. The combination of these functional groups imparts unique chemical properties and potential biological activities.

The synthesis of this compound involves a series of multi-step reactions, including nucleophilic substitutions, condensations, and coupling reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex molecules. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of the imidazole ring system, which is a critical component of this compound's structure.

One of the most notable aspects of N-Benzyl-4-[2-({[(2,4-difluorophenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide is its potential as a therapeutic agent. Preclinical studies have demonstrated its ability to modulate key cellular pathways involved in inflammation and oxidative stress. Specifically, this compound has shown promise as an anti-inflammatory agent by inhibiting the activity of cyclooxygenase (COX) enzymes. Furthermore, its ability to scavenge reactive oxygen species (ROS) suggests potential applications in the treatment of oxidative stress-related disorders such as neurodegenerative diseases and cardiovascular conditions.

The structural features of this compound also make it an attractive candidate for drug delivery systems. The presence of the benzamide group enhances its solubility in polar solvents, while the imidazole ring contributes to its stability under physiological conditions. These properties are advantageous for developing formulations that require controlled release or targeted delivery mechanisms.

Recent research has also explored the use of N-Benzyl-4-[2-({[(2,4-difluorophenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide in combinatorial therapy approaches. By combining this compound with other bioactive molecules, scientists aim to enhance its efficacy while minimizing potential side effects. For example, studies have shown that co-administration with antioxidants can synergistically boost its anti-inflammatory effects.

In terms of safety profile, preliminary toxicological evaluations indicate that this compound exhibits low acute toxicity in animal models. However, further long-term studies are required to assess its potential for chronic toxicity and genotoxicity. Regulatory agencies such as the FDA and EMA have emphasized the importance of thorough safety assessments before any new drug candidate can be approved for clinical trials.

The development of analytical methods for the characterization and quality control of N-Benzyl-4-[2-({[(2,4-difluorophenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide has also been a focus of recent research efforts. Advanced techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy have been employed to ensure the purity and stability of this compound during manufacturing processes.

Looking ahead, the future prospects for this compound are promising. With ongoing research into its pharmacokinetics, bioavailability, and mechanism of action, it holds potential for becoming a valuable addition to the arsenal of therapeutic agents available for treating various diseases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further innovation in this area.

In conclusion, N-Benzyl-4-[2-({[(2,4-difluorophenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide, CAS No. 1206991-54